Cas no 1806067-84-4 (2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1806067-84-4
• MF: C₁₀H₈F₆N₂O₃
• MW: 318.172543525696
• CID: 4844630
• Update Time: 2025-05-22

2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C10H8F6N2O3/c11-9(12,13)8-4(2-7(19)20)1-6(5(3-17)18-8)21-10(14,15)16/h1H,2-3,17H2,(H,19,20)
• InChI Key： IFXJKAIRJVYWDS-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)O)=CC(=C(CN)N=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• XLogP3: -1
• Topological Polar Surface Area: 85.4

Additional information on 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetic acid

2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetic Acid: A Comprehensive Overview

2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetic acid, identified by the CAS number 1806067-84-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and biological activities. The structure of this compound is characterized by a pyridine ring substituted with an aminomethyl group at position 2, a trifluoromethoxy group at position 3, and a trifluoromethyl group at position 6, with an acetic acid moiety attached at position 5.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and amide formations. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing such complex molecules. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

The chemical structure of 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetic acid plays a crucial role in determining its physical and chemical properties. The presence of electron-withdrawing groups such as trifluoromethoxy and trifluoromethyl substituents significantly influences the electronic characteristics of the pyridine ring, making it highly reactive in certain chemical transformations. Additionally, the acetic acid group introduces acidic properties, which can be exploited in various chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Its unique structure makes it a promising candidate for drug development, particularly in targeting specific biological pathways associated with diseases such as cancer and inflammation. For example, researchers have investigated its ability to inhibit key enzymes involved in tumor growth and metastasis. Preliminary results indicate that this compound exhibits potent inhibitory activity against these enzymes, suggesting its potential as a lead molecule for anti-cancer drug development.

In addition to its pharmacological applications, 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetic acid has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The environmental impact of this compound is another area of growing interest. Researchers are investigating its biodegradability and toxicity profiles to assess its safety for industrial and pharmaceutical use. Initial studies suggest that it has low toxicity towards non-target organisms, which is a positive indicator for its potential use in agricultural and medical applications.

In conclusion, 2-(Aminomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetic acid is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and pharmacological research, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in the development of new drugs, materials, and technologies.